3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H13FN2O4/c1-23-13-7-8-14(15(10-13)19(21)22)18-16(20)9-4-11-2-5-12(17)6-3-11/h2-10H,1H3,(H,18,20)/b9-4+
• InChI Key: ABKJGGSHNIWWSG-RUDMXATFSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)F)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C16H13FN2O4
• Molecular Weight: 316.28 g/mol

Description

3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide, also known as FNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FNPA is a member of the acrylamide family and is known for its unique chemical properties, making it a promising candidate for research in drug development, material science, and other areas.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide is not fully understood. However, studies have shown that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound induces apoptosis in cancer cells, inhibits the growth of bacteria and fungi, and exhibits anti-inflammatory activity. This compound has also been shown to inhibit the activity of several enzymes, including acetylcholinesterase and carbonic anhydrase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide in lab experiments is its unique chemical properties, which make it a promising candidate for research in drug development and material science. However, this compound has several limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide. One area of research is the development of new anticancer agents based on the structure of this compound. Another area of research is the development of new antimicrobial agents based on the antimicrobial properties of this compound. Additionally, research is needed to better understand the mechanism of action of this compound and its potential applications in other fields, such as material science.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the Knoevenagel condensation reaction, which involves the reaction of 4-methoxy-2-nitrobenzaldehyde with 4-fluorobenzylidene malononitrile in the presence of a base. The resulting intermediate is then treated with acryloyl chloride to yield this compound.

Scientific Research Applications

3-(4-fluorophenyl)-N-(4-methoxy-2-nitrophenyl)acrylamide has been extensively studied for its potential applications in drug development. Several studies have shown that this compound exhibits anticancer activity by inducing apoptosis in cancer cells. This compound has also been shown to inhibit the growth of bacteria and fungi, making it a promising candidate for the development of new antimicrobial agents.